Cas no 1554456-24-4 (2-(trifluoromethyl)piperidin-3-ylmethanol)

• Product Name: 2-(trifluoromethyl)piperidin-3-ylmethanol
• CAS No: 1554456-24-4
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD26731385
• CID: 5244861
• PubChem ID: 83915073
• Update Time: 2026-03-08

2-(trifluoromethyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)piperidin-3-ylmethanol

• MDL： MFCD26731385
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6-5(4-12)2-1-3-11-6/h5-6,11-12H,1-4H2
• InChI Key： DNWDMUDDYZFFKI-UHFFFAOYSA-N
• SMILES： N1CCCC(CO)C1C(F)(F)F

Additional information on 2-(trifluoromethyl)piperidin-3-ylmethanol

Recent Advances in the Study of 2-(Trifluoromethyl)piperidin-3-ylmethanol (CAS: 1554456-24-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(trifluoromethyl)piperidin-3-ylmethanol (CAS: 1554456-24-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of 2-(trifluoromethyl)piperidin-3-ylmethanol as a versatile building block in medicinal chemistry. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable scaffold for the development of novel therapeutics. Researchers have successfully synthesized this compound using innovative catalytic methods, achieving high yields and excellent enantioselectivity, which is crucial for its application in chiral drug development.

In terms of biological activity, preliminary studies have demonstrated that 2-(trifluoromethyl)piperidin-3-ylmethanol exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible uses in neurological disorders such as depression and anxiety.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are currently underway. Early results suggest favorable absorption and distribution profiles, with minimal off-target effects, which bodes well for its development as a drug candidate. However, more extensive preclinical and clinical studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, 2-(trifluoromethyl)piperidin-3-ylmethanol (CAS: 1554456-24-4) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in drug discovery. Continued research efforts are expected to uncover additional applications and optimize its properties for therapeutic use.